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Compound of Interest

Compound Name: 6-Carboxy-JF5252

Cat. No.: B12371343

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the safe handling,
properties, and experimental application of 6-Carboxy-JF5252, a fluorescent dye utilized in
advanced imaging techniques. The following sections detail the chemical and physical
properties, safety and handling procedures, and a generalized experimental workflow for the
application of this fluorophore in labeling biological molecules.

Chemical and Physical Properties

6-Carboxy-JF5252 is a specialized fluorophore, a derivative of the Janelia Fluor® 525 dye,
designed for covalent labeling of biomolecules. Its carboxylic acid functional group allows for
conjugation to primary amines on target proteins, peptides, or other molecules through the
formation of a stable amide bond. This dye is particularly noted for its application in super-
resolution imaging.[1]

The key quantitative properties of the core fluorophore, Janelia Fluor® 525, are summarized in
the table below.
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Property Value

Molecular Formula C27H22N205
Molecular Weight 454.47 g/mol
Excitation Maximum (Aex) 525 nm[2][3][4]
Emission Maximum (Aem) 549 nm[2][3][4]
Molar Extinction Coefficient () 122,000 M~tcm~1[3]
Quantum Yield (®) 0.91]3]

Safety and Handling

Disclaimer: A specific Safety Data Sheet (SDS) for 6-Carboxy-JF5252 was not publicly
available at the time of this writing. The following guidelines are based on best practices for
handling fluorescent dyes and carboxylated organic compounds in a laboratory setting.
Researchers should always consult with their institution's Environmental Health and Safety
(EHS) department for specific guidance and adhere to all local regulations.

Personal Protective Equipment (PPE)

When handling 6-Carboxy-JF5252, appropriate personal protective equipment should be worn
to minimize exposure. This includes:

o Eye Protection: Safety glasses with side shields or chemical safety goggles.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile).

o Body Protection: A laboratory coat.

Handling Procedures

o Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
the solid compound or preparing stock solutions.

o Avoid inhalation of dust or aerosols.
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e Avoid contact with skin and eyes. In case of accidental contact, rinse the affected area
thoroughly with water and seek medical advice if irritation persists.

» Do not eat, drink, or smoke in the laboratory.

e Wash hands thoroughly after handling the compound.

Storage

e Store the compound in a tightly sealed container in a cool, dry, and dark place.
e Some suppliers recommend storage at room temperature for the solid form.[1]

o For long-term storage of stock solutions, it is advisable to aliquot and store at -20°C to
prevent repeated freeze-thaw cycles.

Disposal

Dispose of 6-Carboxy-JF5252 and any contaminated materials in accordance with local, state,
and federal regulations. Do not dispose of down the drain or in general waste. Consult your
institution's EHS department for proper disposal procedures.

Experimental Protocols: Generalized Amine-
Reactive Labeling

The carboxylic acid group of 6-Carboxy-JF5252 can be activated to an N-hydroxysuccinimide
(NHS) ester, which then readily reacts with primary amines on target biomolecules to form a
stable amide bond. The following is a generalized protocol for labeling a protein with an amine-
reactive dye.

Materials
e 6-Carboxy-JF5252

o Target protein in an amine-free buffer (e.g., phosphate-buffered saline, pH 7.2-8.0)

e N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide
(EDC) and N-hydroxysuccinimide (NHS) for activation of the carboxyl group.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.medchemexpress.com/6-carboxy-jf5252.html
https://www.benchchem.com/product/b12371343?utm_src=pdf-body
https://www.benchchem.com/product/b12371343?utm_src=pdf-body
https://www.benchchem.com/product/b12371343?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)
e Quenching reagent (e.g., Tris or hydroxylamine)

 Purification column (e.qg., size-exclusion chromatography)

Procedure

» Activation of 6-Carboxy-JF5252:

o Dissolve 6-Carboxy-JF5252 in anhydrous DMF or DMSO.

o Add EDC and NHS in a molar excess to the dye.

o Allow the reaction to proceed for 1-2 hours at room temperature to form the NHS ester.
e Labeling Reaction:

o Dissolve the target protein in the appropriate amine-free buffer at a concentration of 1-10
mg/mL.

o Slowly add the activated 6-Carboxy-JF5252 NHS ester solution to the protein solution
while gently stirring. The molar ratio of dye to protein will need to be optimized for the
specific target and desired degree of labeling.

o Incubate the reaction for 1-2 hours at room temperature, protected from light.
e Quenching:

o Add a quenching reagent, such as Tris buffer or hydroxylamine, to stop the reaction by
reacting with any excess NHS ester.

e Purification:

o Separate the labeled protein from the unreacted dye and byproducts using a size-
exclusion chromatography column or dialysis.

e Characterization:
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o Determine the degree of labeling by measuring the absorbance of the protein (at 280 nm)
and the dye (at 525 nm).

Visualizations

The following diagrams illustrate the generalized workflow for the safe handling and
experimental use of 6-Carboxy-JF5252.

Safe Handling and Storage Workflow for 6-Carboxy-JF5252

Generalized Experimental Workflow for Amine-Reactive Labeling

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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